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Compound of Interest

Compound Name: 2,2-Diethoxyethylamine

Cat. No.: B048651 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core properties,

synthesis, and applications of 2,2-Diethoxyethylamine (CAS 645-36-3). All quantitative data is

summarized in structured tables for easy comparison, and detailed experimental protocols for

key reactions are provided. Visual diagrams created using Graphviz are included to illustrate

reaction pathways and experimental workflows.

Core Properties
2,2-Diethoxyethylamine, also known as aminoacetaldehyde diethyl acetal, is a versatile

primary amine and a valuable building block in organic synthesis.[1][2][3] Its unique structure,

featuring a protected aldehyde functionality, makes it a key intermediate in the construction of

various nitrogen-containing heterocycles.[1][2]

Physicochemical Properties
The fundamental physicochemical properties of 2,2-Diethoxyethylamine are summarized in

the table below.
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Property Value Source

CAS Number 645-36-3 [1][4]

Molecular Formula C6H15NO2 [1][5]

Molecular Weight 133.19 g/mol [1][5]

Appearance
Clear, colorless to light yellow

liquid
[1][6][7]

Boiling Point 162-163 °C [1][4][6][8]

Melting Point <-78 °C [1][6][7]

Density 0.916 g/mL at 25 °C [4][6][8]

Refractive Index (n20/D) 1.416-1.418 [1][4][8]

Solubility Soluble in water [1][6]

Flash Point 45 °C [1][7]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2,2-
Diethoxyethylamine.

Spectrum Type Data Availability

¹H NMR
Available, characteristic peaks for ethoxy and

aminoethyl groups.

¹³C NMR Available.

Mass Spectrometry (MS) Available.

Infrared (IR) Spectroscopy Available.

Safety and Handling
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2,2-Diethoxyethylamine is a flammable and corrosive liquid that requires careful handling.[1]

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn at all times. Work should be conducted in a well-ventilated fume hood.

GHS Hazard Information
Hazard Class Pictogram Signal Word Hazard Statement

Flammable Liquids GHS02 Danger
H226: Flammable

liquid and vapor.[9]

Skin

Corrosion/Irritation
GHS05 Danger

H314: Causes severe

skin burns and eye

damage.[9]

Serious Eye

Damage/Irritation
GHS05 Danger

H318: Causes serious

eye damage.[9]

Safe Handling and Storage
Handling: Keep away from heat, sparks, open flames, and hot surfaces.[10] Use only non-

sparking tools.[10] Avoid breathing mist, vapors, or spray.[10]

Storage: Store in a well-ventilated place. Keep container tightly closed in a dry and cool

place.[7][10] Store in a flammables area.[1]

Incompatible Materials: Acids, strong oxidizing agents, acid anhydrides, acid chlorides, and

carbon dioxide.[10]

Applications in Synthesis
2,2-Diethoxyethylamine serves as a key precursor in the synthesis of various heterocyclic

compounds, which are prevalent in many pharmaceutical agents. Its primary amine

functionality is essential for initial imine formation in several named reactions.[11]

Synthesis of Isoquinolines: The Pomeranz-Fritsch
Reaction
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A primary application of 2,2-Diethoxyethylamine is in the Pomeranz-Fritsch reaction for the

synthesis of isoquinolines.[11] This reaction involves the acid-catalyzed cyclization of a

benzalaminoacetal, formed from the condensation of an aromatic aldehyde and 2,2-
Diethoxyethylamine.[11]

Aromatic Aldehyde

Benzalaminoacetal (Schiff Base)

+

2,2-Diethoxyethylamine

Isoquinoline
  Strong Acid (e.g., H₂SO₄)  

Click to download full resolution via product page

Pomeranz-Fritsch reaction pathway.

Synthesis of Imidazole Derivatives
2,2-Diethoxyethylamine is a valuable building block for imidazole-containing compounds.[1] It

can be used to synthesize 2-mercaptoimidazoles, which exhibit potential antithyroid activity.[11]

Experimental Protocols
The following are detailed, representative experimental protocols for key reactions involving

2,2-Diethoxyethylamine.

Generalized Protocol for the Pomeranz-Fritsch
Synthesis of Isoquinoline
This protocol describes a general procedure for the synthesis of isoquinoline from an aromatic

aldehyde and 2,2-Diethoxyethylamine.

Step 1: Formation of the Benzalaminoacetal

In a round-bottom flask, combine the aromatic aldehyde (1.0 eq) and 2,2-
Diethoxyethylamine (1.05 eq).
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Stir the mixture at room temperature. The reaction can often be performed neat (without a

solvent).

Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas

Chromatography-Mass Spectrometry (GC-MS) until the starting aldehyde is consumed.

The crude benzalaminoacetal is typically used in the next step without further purification.

Step 2: Acid-Catalyzed Cyclization

To a separate flask containing a strong acid (e.g., concentrated sulfuric acid or

polyphosphoric acid), carefully add the crude benzalaminoacetal from Step 1 while

maintaining a controlled temperature (e.g., using an ice bath).

Once the addition is complete, slowly heat the reaction mixture to the desired temperature

(e.g., 100-160 °C) and maintain for several hours.

Monitor the reaction for the formation of the isoquinoline product.

After the reaction is complete, carefully quench the reaction by pouring it onto crushed ice.

Basify the aqueous solution with a suitable base (e.g., NaOH or NH₄OH) to a pH > 10.

Extract the isoquinoline product with an organic solvent (e.g., dichloromethane or ethyl

acetate).

Combine the organic layers, dry over an anhydrous salt (e.g., Na₂SO₄), filter, and

concentrate under reduced pressure.

Purify the crude product by column chromatography or distillation to obtain the desired

isoquinoline.
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Step 1: Schiff Base Formation

Step 2: Cyclization & Workup

Mix Aromatic Aldehyde
and 2,2-Diethoxyethylamine

Stir at Room Temperature

Monitor by TLC/GC-MS

Add Schiff Base to Strong Acid

Crude Benzalaminoacetal

Heat Reaction Mixture

Quench with Ice

Basify and Extract

Dry and Concentrate

Purify Product

Characterization
(NMR, MS)

Pure Isoquinoline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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